Cas no 2182-14-1 (Vindoline)

Wenduoling is a chemical substance,Molecular formulaC25H32N2O6,The molecular weight is456.54.

Vindoline structure

Product Name:Vindoline

CAS No:2182-14-1

Molecular Formula:C₂₅H₃₂N₂O₆

Molecular Weight:456.5314

MDL:MFCD27991347

CID:42580

PubChem ID:260535

Vindoline Properties

Names and Identifiers

- Vindoline
- Vindoline free base
- Bufexamacum
- aspidospermidine-3-carboxylicacid,4-(acetyloxy)-6,7-didehydro-3-hydroxy-16-me
- thoxy-1-methyl-,methylester,(2-beta,3-beta,4-beta,5-alpha,12-beta,19-alpha)
- vindolin
- Aspidospermidine-3-carboxylic acid, 4-(acetyloxy)-6,7-didehydro-3-hydroxy-16-methoxy-1-methyl-, methyl ester, (2beta,3beta,4beta,5alpha,12beta,19alpha)-
- (2beta,3beta,4beta,5alpha,12beta,19alpha)-4-(Acetyloxy)-6,7-didehydro-3-hydroxy-16-methoxy-1-methyl-aspidospermidine-3-carboxylic acid methyl ester
- Vindoline Tartrate
- VINDOLINE(RG) PrintBack
- Vindoline, froM Myrica rubra
- 4-acetoxy-3-hydroxy-16-methoxy-1-methyl-6,7-didehydro-aspidospermidine-3-carboxylic acid methyl ester
- [ "" ]
- Methyl (1R,9S,10S,12R,19S)-11-acetyloxy-12-ethyl-10-hydroxy-5-methoxy-8-methyl-8,16-diazapentacyclo[
- Methyl (1R,9S,10S,12R,19S)-11-acetyloxy-12-ethyl-10-hydroxy-5-methoxy-8-methyl-8,16-diazapentacyclo[10.6.1.01,9.02,7.016,19]nonadeca-2(7),3,5,13-tetraene-10-carboxylate
- SCHEMBL234532
- NSC 91994
- SR-05000002168-3
- VINDOLINE [MI]
- EINECS 218-558-0
- 57794-53-3
- Methyl (3aR,4R,5S,5aR,10bR,13aR)-4-(acetyloxy)-3a-ethyl-5-hydroxy-8- methoxy-6-methyl-3a,4,5,5a,6,11,12,13a-octahydro-1H-indolizino[8,1- cd]carbazole-5-carboxylate
- Aspidospermidine-3-carboxylic acid,7-didehydro-3-hydroxy-16-methoxy-1-methyl-, methyl ester, (2.beta.,3.beta.,4.beta.,5.alpha.,12.beta.,19.alpha.)-
- NSC-628056
- CHEBI:16380
- Methyl 4-(acetyloxy)-3-hydroxy-16-methoxy-1-methyl-6,7-didehydroaspidospermidine-3-carboxylate
- MEGxp0_001802
- HY-N0687
- s3970
- (-)-Vindoline
- DTXSID901045589
- SR-05000002168-2
- NSC91994
- NSC-91994
- AKOS032962057
- Q15427936
- ASPIDOSPERMIDINE-3-CARBOXYLIC ACID, 4-(ACETYLOXY)-6,7-DIDEHYDRO-3-HYDROXY-16-METHOXY-1-METHYL-, METHYL ESTER, (2.BETA.,3.BETA.,4.BETA.,5.ALPHA.,12R,19.ALPHA.)-
- NSC823866
- NCI60_042033
- CCG-208615
- Vindoline, >=98.0% (HPLC)
- NCGC00163666-02
- (2beta,3beta,4beta,5alpha,12beta,19alpha)-4-(Acetyloxy)-6,7-didehydro-3-hydroxy-16-methoxy-1-methylaspidospermidine-3-carboxylic acid
- CHEMBL2001832
- NSC 628056
- NSC-823866
- CS-0009711
- SR-05000002168
- methyl 4beta-acetyloxy-3beta-hydroxy-16-methoxy-1-methyl-6,7-didehydro-2beta,5alpha,12beta,19alpha-aspidospermidine-3alpha-carboxylate
- 571PJ1LW03
- UNII-571PJ1LW03
- (2.BETA.,3.BETA.,4.BETA.,5.ALPHA.,12.BETA.,19.ALPHA.)-4-(ACETYLOXY)-6,7-DIDEHYDRO-3-HYDROXY-16-METHOXY-1-METHYLASPIDOSPERMIDINE-3-CARBOXYLIC ACID METHYL ESTER
- 2182-14-1
- ACon1_000494
- MFCD27991347
- BRD-K64280411-001-01-7
- SMP2_000150
- B0005-464462
- Oprea1_516969
- NS00018366
- BCP20999
- SCHEMBL10018528
- AKOS015895493
- Methyl (1R,9R,11R,12R,19R)-11-acetyloxy-12-ethyl-10-hydroxy-5-methoxy-8-methyl-8,16-diazapentacyclo[10.6.1.01,9.02,7.016,19]nonadeca-2(7),3,5,13-tetraene-10-carboxylate
- C01626
- Methyl (1S,9S,10R,11S,12S,19S)-11-acetyloxy-12-ethyl-10-hydroxy-5-methoxy-8-methyl-8,16-diazapentacyclo[10.6.1.01,9.02,7.016,19]nonadeca-2(7),3,5,13-tetraene-10-carboxylate
- Vindoline, (-)-
- A878920
- NSC628056
- Methyl (3aR,4R,5S,5aR,10bR,13aR)-4-(acetyloxy)-3a-ethyl-5-hydroxy-8-methoxy-6-methyl-3a,4,5,5a,6,11,12,13a-octahydro-1H-indolizino(8,1-cd)carbazole-5-carboxylate
- (2 beta,3 beta,4 beta,5 alpha,12 beta,19 alpha)-4-(acetyloxy)-6,7-didehydro-3-hydroxy-16-methoxy-1-methylaspidospermidine-3-carboxylic acid
- Methyl 11-(acetyloxy)-12-ethyl-10-hydroxy-5-methoxy-8-methyl-8,16-diazapentacyclo(10.6.1.0,.0,.0,)nonadeca-2(7),3,5,13-tetraene-10-carboxylic acid
- Vindoline, monohydrochloride, (2beta,3beta,4beta,5alpha,12beta,19alpha)-isomer
- methyl (1R,9R,10S,11R,12R,19R)-11-acetyloxy-12-ethyl-10-hydroxy-5-methoxy-8-methyl-8,16-diazapentacyclo(10.6.1.01,9.02,7.016,19)nonadeca-2(7),3,5,13-tetraene-10-carboxylate
- (2BETA,3BETA,4BETA,5ALPHA,12BETA,19ALPHA)-4-(ACETYLOXY)-6,7-DIDEHYDRO-3-HYDROXY-16-METHOXY-1-METHYLASPIDOSPERMIDINE-3-CARBOXYLIC ACID METHYL ESTER
- methyl (1R,9R,10S,11R,12R,19R)-11-acetyloxy-12-ethyl-10-hydroxy-5-methoxy-8-methyl-8,16-diazapentacyclo[10.6.1.01,9.02,7.016,19]nonadeca-2(7),3,5,13-tetraene-10-carboxylate
- Vindoline (8CI)
- Methyl (3aR,4R,5S,5aR,10bR,13aR)-4-(acetyloxy)-3a-ethyl-5-hydroxy-8-methoxy-6-methyl-3a,4,5,5a,6,11,12,13a-octahydro-1H-indolizino[8,1-cd]carbazole-5-carboxylate
- Vindoline, citrate, (2beta,3beta,4beta,5alpha,12beta,19alpha)-isomer
- ASPIDOSPERMIDINE-3-CARBOXYLIC ACID, 4-(ACETYLOXY)-6,7-DIDEHYDRO-3-HYDROXY-16-METHOXY-1-METHYL-, METHYL ESTER, (2BETA,3BETA,4BETA,5ALPHA,12R,19ALPHA)-
- 10197-89-4
- Methyl 11-(acetyloxy)-12-ethyl-10-hydroxy-5-methoxy-8-methyl-8,16-diazapentacyclo[10.6.1.0,.0,.0,]nonadeca-2(7),3,5,13-tetraene-10-carboxylic acid
- +Expand
- MDL： MFCD27991347
- InChIKey： CXBGOBGJHGGWIE-VJAGLATISA-N
- Inchi： 1S/C25H32N2O6/c1-6-23-10-7-12-27-13-11-24(19(23)27)17-9-8-16(31-4)14-18(17)26(3)20(24)25(30,22(29)32-5)21(23)33-15(2)28/h7-10,14,19-21,30H,6,11-13H2,1-5H3/t19-,20+,21?,23-,24-,25+/m1/s1
- SMILES： O(C(C([H])([H])[H])=O)C1([H])[C@](C(=O)OC([H])([H])[H])([C@]2([H])[C@@]3(C4C([H])=C([H])C(=C([H])C=4N2C([H])([H])[H])OC([H])([H])[H])C([H])([H])C([H])([H])N2C([H])([H])C([H])=C([H])[C@]1(C([H])([H])C([H])([H])[H])[C@@]23[H])O[H]

Computed Properties

Exact Mass: 456.226037g/mol
Surface Charge: 0
XLogP3: 1.3
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 6
Monoisotopic Mass: 456.226037g/mol
Monoisotopic Mass: 456.226037g/mol
Topological Polar Surface Area: 88.5Å²
Heavy Atom Count: 33
Complexity: 864
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 6
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Surface Charge: 0
Molecular Weight: 456.5

Experimental Properties

LogP: 1.64420
PSA: 88.54000
Refractive Index: 1.626
Boiling Point: 569.8 °C at 760 mmHg
Melting Point: 164-165°C
Flash Point: 298.4 °C
Color/Form: Powder
Solubility: Soluble in water
pka: 5.5 in 66% DMF (Moza, Trojánek)
Specific Rotation: -65±3°, (c=1.5, in methanol)
Density: 1.3300

Vindoline Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00I4P2-5mg	Aspidospermidine-3-carboxylic acid,4-(acetyloxy)-6,7-didehydro-3-hydroxy-16-methoxy-1-methyl-, methylester, (2b,3b,4b,5a,12R,19a)-	2182-14-1	98%(HPLC)	5mg	$61.00
A2B Chem LLC	AI45094-5mg	Aspidospermidine-3-carboxylic acid,4-(acetyloxy)-6,7-didehydro-3-hydroxy-16-methoxy-1-methyl-, methylester, (2b,3b,4b,5a,12R,19a)-	2182-14-1	≥98%	5mg	$34.00	2024-04-20
Aaron	AR00I4XE-10mg	Aspidospermidine-3-carboxylic acid,4-(acetyloxy)-6,7-didehydro-3-hydroxy-16-methoxy-1-methyl-, methylester, (2b,3b,4b,5a,12R,19a)-	2182-14-1		10mg	$39.00
abcr	AB471149-50 mg	Vindoline, min.98% (HPLC); .	2182-14-1		50mg	€83.60	2023-07-18
ChemScence	CS-0009711-5mg	Vindoline	2182-14-1	99.33%	5mg	$55.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP1443-1000mg	Vindoline	2182-14-1	98%	1000mg	$75	2023-09-20
DC Chemicals	DCW-003-20 mg	Vindoline	2182-14-1	>98%, Standard References Grade	20mg	$280.0	2022-02-28
eNovation Chemicals LLC	D488547-25g	(2beta,3beta,4beta,5alpha,12beta,19alpha)-4-(acetyloxy)-6,7-didehydro-3-hydroxy-16-methoxy-1-methyl-aspidospermidine-3-carboxylic acid methyl ester	2182-14-1	97%	25g	$1600	2021-10-20
LKT Labs	V3355-25 mg	Vindoline	2182-14-1	≥98%	25mg	$83.40	2023-07-10
MedChemExpress	HY-N0687-5mg	Vindoline	2182-14-1	99.50%	5mg	￥500	2024-07-19

Vindoline Synthesis

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Vindoline Related Literature

1. Microbial transformations of natural antitumour agents. Part 5. The structure of a novel vindoline dimer produced by Streptomyces griseus

Thomas Nabih,Leisa Youel,John P. Rosazza J. Chem. Soc. Perkin Trans. 1 1978 757
2. Elaboration of vinblastine hybrids using a reactive in situ generated N-carboxyanhydride

Claire Rannoux,Fanny Roussi,Marie-Thérèse Martin,Fran?oise Guéritte Org. Biomol. Chem. 2011 9 4873
3. Microbial transformations of natural antitumour agents. Part 5. The structure of a novel vindoline dimer produced by Streptomyces griseus

Thomas Nabih,Leisa Youel,John P. Rosazza J. Chem. Soc. Perkin Trans. 1 1978 757
4. Syntheses and biological evaluation of vinblastine congeners

Martin E. Kuehne,William G. Bornmann,Istvan Markó,Yong Qin,Karen L. LeBoulluec,Deborah A. Frasier,Feng Xu,Tshilundu Mulamba,Carol L. Ensinger,Linda S. Borman,Anne E. Huot,Christopher Exon,Fred T. Bizzarro,Julia B. Cheung,Susan L. Bane Org. Biomol. Chem. 2003 1 2120
5. The conformation of vinblastine in solution as determinated by n.O.e. difference spectroscopy

Brian K. Hunter,Laurance D. Hall,Jeremy K. M. Sanders J. Chem. Soc. Perkin Trans. 1 1983 657
6. Synthesis of fluorinated catharanthine analogues and investigation of their biomimetic coupling with vindoline

Emerson Giovanelli,Lionel Moisan,Sébastien Comesse,Sébastien Leroux,Bernard Rousseau,Paul Hellier,Marc Nicolas,Eric Doris Org. Biomol. Chem. 2013 11 5885
7. Plant-based engineering for production of high-valued natural products

Sasilada Sirirungruang,Kasey Markel,Patrick M. Shih Nat. Prod. Rep. 2022 39 1492
8. Discovery of a P450-catalyzed step in vindoline biosynthesis: a link between the aspidosperma and eburnamine alkaloids

Franziska Kellner,Fernando Geu-Flores,Nathaniel H. Sherden,Stephanie Brown,Emilien Foureau,Vincent Courdavault,Sarah E. O'Connor Chem. Commun. 2015 51 7626
9. The radical cation mediated cleavage of catharanthine leading to the vinblastine type alkaloids: implications for total synthesis and drug design

Maryam Sadat Alehashem,Chuan-Gee Lim,Noel F. Thomas RSC Adv. 2016 6 18002
10. A brief overview of classical natural product drug synthesis and bioactivity

Gen Li,Mingliang Lou,Xiangbing Qi Org. Chem. Front. 2022 9 517

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